Cas no 2408964-30-5 (tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate
• CAS No: 2408964-30-5
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 6083857
• PubChem ID: 165702782
• Update Time: 2025-07-22

tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate
• EN300-7548022
• 2408964-30-5

• Inchi： 1S/C16H31NO3/c1-14(2,3)12-7-9-16(19,10-8-12)11-17-13(18)20-15(4,5)6/h12,19H,7-11H2,1-6H3,(H,17,18)
• InChI Key： RIRRPVOVMDAUNK-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 285.23039385g/mol
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate

Comprehensive Analysis of tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate (CAS No. 2408964-30-5)

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate (CAS No. 2408964-30-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tert-butyl and hydroxycyclohexyl functional groups, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and material science, aligning with current trends in sustainable and precision chemistry.

The molecular structure of tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate features a carbamate linkage, which is pivotal for its stability and reactivity. The presence of the hydroxycyclohexyl moiety enhances its solubility in organic solvents, making it a preferred choice for multi-step synthetic routes. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This aligns with the growing demand for high-value intermediates in the pharmaceutical industry, where efficiency and scalability are paramount.

From an industrial perspective, the compound’s CAS No. 2408964-30-5 is often searched in conjunction with terms like "synthetic routes", "scalable production", and "green chemistry alternatives". These keywords reflect the evolving priorities of chemists and manufacturers who seek to balance cost-effectiveness with environmental sustainability. Innovations in catalytic processes and solvent-free reactions have further amplified the relevance of this compound, as it can be synthesized with minimal waste generation—a critical factor in modern green chemistry initiatives.

Another area of interest is the compound’s potential in peptide synthesis and protecting group strategies. The tert-butyl group, in particular, is widely recognized for its ability to shield reactive functional groups during complex transformations. This attribute has made tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate a subject of academic research, with publications focusing on its mechanistic insights and optimization protocols. Such studies are frequently cited in forums discussing "advanced organic synthesis" and "pharmaceutical intermediates", underscoring its interdisciplinary appeal.

In the context of material science, this compound’s rigid cyclohexyl backbone offers intriguing possibilities for designing polymers with tailored thermal and mechanical properties. Researchers are investigating its incorporation into high-performance materials, such as epoxy resins and polyurethanes, which are essential for aerospace and automotive applications. The compound’s compatibility with cross-linking agents and its low volatility make it a candidate for next-generation coatings and adhesives, topics frequently searched under "innovative materials" and "industrial applications".

Quality control and analytical characterization of tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, especially when the compound is intended for pharmaceutical use. These methods are often queried alongside the CAS No. 2408964-30-5, highlighting the importance of robust analytical protocols in ensuring product integrity.

Looking ahead, the compound’s adaptability to flow chemistry and continuous manufacturing processes positions it as a forward-looking intermediate in the chemical industry. As regulatory pressures and consumer demand drive the shift toward sustainable practices, tert-butyl N-[(4-tert-butyl-1-hydroxycyclohexyl)methyl]carbamate is poised to play a pivotal role in meeting these challenges. Its synthesis and applications will likely remain a hot topic in scientific literature and patent filings, further solidifying its status as a high-potential chemical entity.